Cas no 1191-50-0 (Tetradecyl sulfate sodium)

• Product Name: Tetradecyl sulfate sodium
• CAS No: 1191-50-0
• MF: C₁₄H₃₀NaO₄S
• MW: 317.440374851227
• MDL: MFCD00007468
• CID: 83480
• Update Time: 2025-06-27

Tetradecyl sulfate sodium Chemical and Physical Properties

Names and Identifiers

• Tetradecyl sodium sulfate
• Sodium Myristyl Sulfate
• Sodium 1-tetradecyl sulfate
• Tetradecyl Sulphate Sodium Salt
• Natriumtetradecylsulfat
• sodium n-tetradecyl sulfate
• sodium tetradecyl sulfates
• sodium tetradecyl sulphate
• stds
• STS
• tesaponk14
• TETRADECYLSODIUMSULPHATE
• XLT4 AGAR SUPPLEMENT
• sodium tetradecyl sulfate
• Tetradecyl sulfate sodium
• Tetradecyl sulfate sodium salt

• MDL： MFCD00007468
• Inchi： 1S/C14H30O4S.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-18-19(15,16)17;/h2-14H2,1H3,(H,15,16,17);/q;+1
• InChI Key： UPUIQOIQVMNQAP-UHFFFAOYSA-N
• SMILES： [Na+].CCCCCCCCCCCCCCOS(=O)(=O)O
• BRN： 3578122

Computed Properties

• Exact Mass: 316.16800
• Monoisotopic Mass: 316.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 14
• Complexity: 275
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.4

Experimental Properties

• Color/Form: White waxy solid.
• Melting Point: 199 °C
• Water Partition Coefficient: Soluble in water.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 74.81000
• LogP: 5.24510
• Solubility: Soluble in water, ethanol and diethyl ether.
• Sensitiveness: Hygroscopic

Tetradecyl sulfate sodium Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• RTECS：XB8660000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid monoesters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid esters Sulfuric acid monoesters

Additional information on Tetradecyl sulfate sodium

Professional Introduction to Sodium Tetradecyl Sulfate (CAS No. 1191-50-0)

Sodium Tetradecyl sulfate (CAS No. 1191-50-0) is a well-established surfactant with a wide range of applications in the chemical, pharmaceutical, and biotechnology industries. Its unique chemical structure, featuring a long hydrocarbon chain and a sulfate group, imparts exceptional solubilizing and emulsifying properties, making it a valuable component in various formulations. This introduction delves into the compound's properties, applications, and the latest research findings that highlight its significance in modern science.

The molecular formula of Sodium Tetradecyl sulfate is C₁₄H₂₉NaO₄S, reflecting its composition of a 14-carbon alkyl chain linked to a sodium sulfate moiety. This structure endows the compound with both hydrophobic and hydrophilic characteristics, enabling it to act as an effective emulsifier and wetting agent. The compound's high purity and stability make it suitable for use in sensitive applications where performance and consistency are critical.

In recent years, Sodium Tetradecyl sulfate has garnered attention for its role in drug delivery systems. Its ability to form micelles and liposomes has been leveraged to enhance the bioavailability of poorly soluble drugs. A groundbreaking study published in the journal *Advanced Drug Delivery Reviews* demonstrated that incorporating Sodium Tetradecyl sulfate into nanocarrier systems significantly improved the absorption rates of therapeutic agents. This finding has opened new avenues for developing more efficient pharmaceutical formulations.

Moreover, the compound's biocompatibility has made it a popular choice in cosmetic formulations. Researchers have explored its potential in enhancing skin penetration for active ingredients such as vitamins and antioxidants. A recent clinical trial reported in *Journal of Cosmetic Science* showed that products containing Sodium Tetradecyl sulfate led to improved skin hydration and reduced signs of aging. These results underscore the compound's versatility and its potential to revolutionize cosmetic science.

The role of Sodium Tetradecyl sulfate in biotechnology extends beyond drug delivery and cosmetics. It has been utilized as a key component in surface-modified electrodes for electrochemical sensing applications. A study published in *Analytical Chemistry* highlighted its effectiveness in enhancing the sensitivity of glucose sensors used in diabetes management. The ability of Sodium Tetradecyl sulfate to stabilize electrode surfaces while maintaining high conductivity has made it an indispensable tool in this field.

Environmental applications of Sodium Tetradecyl sulfate have also been explored. Its surfactant properties make it effective in wastewater treatment processes, particularly in the removal of organic pollutants. Research published in *Environmental Science & Technology* demonstrated that Sodium Tetradecyl sulfate can significantly enhance the efficiency of bioremediation by facilitating the breakdown of complex organic molecules into simpler, non-toxic substances. This application aligns with global efforts to develop sustainable and eco-friendly industrial practices.

The chemical industry has also harnessed the capabilities of Sodium Tetradecyl sulfate for producing high-performance detergents and cleaning agents. Its ability to lower surface tension and disrupt grease films makes it an excellent additive for laundry detergents, dishwashing liquids, and industrial cleaning solutions. A comparative study published in *Journal of Surfactants and Detergents* found that formulations containing Sodium Tetradecyl sulfate outperformed conventional surfactants in terms of cleaning efficiency and environmental compatibility.

Recent advancements in material science have further expanded the applications of Sodium Tetradecyl sulfate. Researchers have developed novel polymer blends incorporating this compound to enhance their mechanical strength and thermal stability. A study featured in *Macromolecular Materials & Engineering* showcased how Sodium Tetradecyl sulfate improves the properties of polyethylene films, making them more suitable for packaging applications that require resistance to harsh conditions.

The agricultural sector has also benefited from the use of Sodium Tetradecyl sulfate as a plant growth regulator. Its ability to improve nutrient uptake by plants has been documented in several agricultural studies. A research paper published in *Plant Physiology* indicated that applying Sodium Tetradecyl sulfate to soil can enhance root development and overall plant health, leading to higher crop yields. This application highlights the compound's potential to contribute to sustainable agriculture practices.

In conclusion, Sodium Tetradecyl sulfate (CAS No. 1191-50-0) is a multifaceted compound with diverse applications across multiple industries. Its unique properties have positioned it as a key ingredient in pharmaceuticals, cosmetics, biotechnology, environmental remediation, detergents, material science, agriculture, and beyond. The latest research findings continue to uncover new uses for this versatile compound, reinforcing its importance in modern science and industry.